2-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)acetamide, also known as FNAA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. FNAA is a sulfonamide-based compound that is widely used in medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Immunomodulatory Effects
A study by Wang et al. (2004) investigated a novel synthetic compound, N-[4-[(4-fluorophenyl)sulfonyl]phenyl] acetamide (CL 259,763), revealing its capability to modify the reactivity of lymphoid cell populations in the presence of tumors. The compound was found to augment the response of lymphocytes from tumor-primed animals to syngeneic tumor cells, significantly increasing tumor cell destruction. Moreover, it enhanced macrophage inhibitory effects on tumor cell growth in vitro, demonstrating potential for augmenting the immune response against tumors (Wang et al., 2004).
Synthetic Methodology and Structural Analysis
The synthesis and application of 4-nitrophenyl beta-glycosides of 3-thio and 4-thio analogues, related to the core structure of interest, have been detailed by Chen and Withers (2007). These compounds are employed in the chemo-enzymatic synthesis of thio-oligosaccharide analogues, highlighting their utility in the synthesis of biologically relevant glycoconjugates (Chen & Withers, 2007).
Ghorab et al. (2015) synthesized novel sulfonamide derivatives, including structures related to the compound , demonstrating cytotoxic activity against breast and colon cancer cell lines. This research underscores the potential of such compounds in the development of new anticancer agents (Ghorab et al., 2015).
Molecular Docking and Drug Design
Another study focused on the identification of 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide as a sodium valproate-like broad-spectrum anti-epileptic drug candidate, showcasing the role of similar structures in the development of new pharmaceuticals (Tanaka et al., 2019).
properties
IUPAC Name |
2-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O5S/c15-10-4-6-13(7-5-10)23(21,22)9-14(18)16-11-2-1-3-12(8-11)17(19)20/h1-8H,9H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSXKLPBUZUIRAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.